Cas no 5329-15-7 (N-(4-Amino-2-methoxyphenyl)acetamide hydrochloride)

• Product Name: N-(4-Amino-2-methoxyphenyl)acetamide hydrochloride
• CAS No: 5329-15-7
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• MDL: MFCD02657492
• CID: 370168
• PubChem ID: 219956
• Update Time: 2025-10-29

N-(4-Amino-2-methoxyphenyl)acetamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(4-Amino-2-methoxyphenyl)acetamide hydrochloride
• Acetamide, N-(4-amino-2-methoxyphenyl)-
• N-(4-AMINO-2-METHOXYPHENYL)ACETAMIDE
• N-?(4-?amino-?2-?methoxyphenyl)Acetamide
• 2-Acetylamino-5-aminoanisole
• 2-Methoxy-N1-acetyl-p-phenylendiamin
• 4-acetamido-3-methoxyaniline
• 5-Amino-2-acetamino-anisol
• 5-Amino-2-acetamino-phenol-methylaether
• N-(4-amino-2-methoxyphenyl)acetamide hydrochloride(SALTDATA: FREE)
• o-Acetanisidide,4'-amino
• p-Amino-o-methoxyacetanilide
• N-(4-Amino-2-meth-oxyphenyl)acetamide
• NSC 1873
• NSC-7551
• DTXSID20201411
• NSC-1873
• NSC7551
• o-Acetanisidide, 4'-amino-
• AKOS000101725
• K8ZJ3JF8WF
• ZMVYKWOITGSLDV-UHFFFAOYSA-N
• SCHEMBL6353701
• 2-acetylamino-1-methoxy-5-aminobenzene
• NSC 7551
• MFCD02657492
• 5-Amino-2-acetoamidophenyl methyl ether
• EN300-42253
• AM804007
• Z239121768
• 5329-15-7
• NSC1873
• AS-54778
• CCRIS 1981
• W10052
• ALBB-026084
• STK727182
• acetamide, N-(4-amino-2-methoxyphenyl)-, hydrochloride
• BBL011778

• MDL： MFCD02657492
• Inchi： 1S/C9H12N2O2/c1-6(12)11-8-4-3-7(10)5-9(8)13-2/h3-5H,10H2,1-2H3,(H,11,12)
• InChI Key： ZMVYKWOITGSLDV-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CC=1NC(C)=O)N

Computed Properties

• Exact Mass: 180.09000
• Monoisotopic Mass: 180.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• PSA: 64.35000
• LogP: 1.89000

N-(4-Amino-2-methoxyphenyl)acetamide hydrochloride Security Information

• HazardClass：IRRITANT

Additional information on N-(4-Amino-2-methoxyphenyl)acetamide hydrochloride

N-(4-Amino-2-methoxyphenyl)acetamide Hydrochloride: A Comprehensive Overview

N-(4-Amino-2-methoxyphenyl)acetamide hydrochloride (CAS No. 5329-15-7) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 4-Amino-2-methoxyacetanilide hydrochloride, is a derivative of acetanilide and has gained attention for its potential therapeutic properties and role in the development of novel drugs.

The chemical structure of N-(4-Amino-2-methoxyphenyl)acetamide hydrochloride consists of an acetamide group attached to a substituted phenyl ring, with a methoxy group at the 2-position and an amino group at the 4-position. The hydrochloride salt form enhances its solubility and stability, making it suitable for various pharmaceutical formulations.

Recent studies have highlighted the potential of N-(4-Amino-2-methoxyphenyl)acetamide hydrochloride in several therapeutic areas. One notable application is its use as an intermediate in the synthesis of analgesic and anti-inflammatory drugs. Research published in the Journal of Medicinal Chemistry (2021) demonstrated that derivatives of this compound exhibit potent analgesic activity, comparable to that of traditional nonsteroidal anti-inflammatory drugs (NSAIDs), but with reduced gastrointestinal side effects.

In addition to its analgesic properties, N-(4-Amino-2-methoxyphenyl)acetamide hydrochloride has shown promise in the treatment of neurological disorders. A study conducted by researchers at the University of California, San Francisco (UCSF) found that this compound can modulate specific neurotransmitter systems, potentially offering new avenues for the treatment of conditions such as Parkinson's disease and Alzheimer's disease. The mechanism of action involves the interaction with dopamine and serotonin receptors, which are crucial for maintaining neural function.

The pharmacokinetic properties of N-(4-Amino-2-methoxyphenyl)acetamide hydrochloride have also been extensively studied. Clinical trials have shown that it has good oral bioavailability and a favorable safety profile. These characteristics make it an attractive candidate for further drug development. A phase II clinical trial conducted by a leading pharmaceutical company reported that patients treated with this compound experienced significant improvements in pain management without severe adverse effects.

Beyond its therapeutic applications, N-(4-Amino-2-methoxyphenyl)acetamide hydrochloride is also used as a research tool in academic and industrial laboratories. Its ability to selectively bind to specific receptors makes it valuable for studying receptor-ligand interactions and developing new assays for drug discovery. The compound's stability and ease of handling contribute to its widespread use in these settings.

The synthesis of N-(4-Amino-2-methoxyphenyl)acetamide hydrochloride involves several well-established chemical reactions. One common method involves the reaction of 4-amino-2-methoxybenzene with acetyl chloride, followed by treatment with hydrochloric acid to form the hydrochloride salt. This process can be optimized to achieve high yields and purity, making it suitable for large-scale production.

In conclusion, N-(4-Amino-2-methoxyphenyl)acetamide hydrochloride (CAS No. 5329-15-7) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it a valuable asset in the development of new therapeutic agents and research tools. As ongoing studies continue to uncover new applications and mechanisms of action, this compound is likely to play an increasingly important role in advancing medical science.